Cas no 1807147-38-1 (5-Amino-4-bromopyridine-2-acetonitrile)

• Product Name: 5-Amino-4-bromopyridine-2-acetonitrile
• CAS No: 1807147-38-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4803566
• Update Time: 2023-08-17

5-Amino-4-bromopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromopyridine-2-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-6-3-5(1-2-9)11-4-7(6)10/h3-4H,1,10H2
• InChI Key： LSDULRLNLUXGSZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CC#N)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7